Cas no 402-07-3 (1-Bromo-2-methoxy-4-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-2-methoxy-4-(trifluoromethyl)benzene
• CAS No: 402-07-3
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• MDL: MFCD04115974
• CID: 1011603
• PubChem ID: 4991145
• Update Time: 2025-04-20

1-Bromo-2-methoxy-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-methoxy-4-(trifluoromethyl)benzene
• 2-Bromo-5-(trifluoromethyl)anisole
• 4-BROMO-3-METHOXYBENZOTRIFLUORIDE
• 1-bromo-2-methoxy-4-trifluoromethyl-benzene
• 2-Methoxy-4-trifluoromethylbromobenzene
• AKOS015888482
• A873418
• DS-1390
• SY030044
• 402-07-3
• AM61518
• AB20644
• EN300-1074299
• J-514735
• DB-069969
• DTXSID50407308
• MFCD04115974
• SCHEMBL4350401
• CS-W012584
• Benzene, 1-bromo-2-methoxy-4-(trifluoromethyl)-

• MDL： MFCD04115974
• Inchi： 1S/C8H6BrF3O/c1-13-7-4-5(8(10,11)12)2-3-6(7)9/h2-4H,1H3
• InChI Key： FQLLPTWRKUGXEN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=CC=1OC

Computed Properties

• Exact Mass: 253.95500
• Monoisotopic Mass: 253.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.563
• Boiling Point: 225 ºC
• Flash Point: 109 ºC
• Refractive Index: 1.471
• PSA: 9.23000
• LogP: 3.47650

1-Bromo-2-methoxy-4-(trifluoromethyl)benzene Security Information

• Hazardous Material Identification：